Cas no 82571-69-5 (Benzoic acid, 2,6-dipropoxy-, methyl ester)

• Product Name: Benzoic acid, 2,6-dipropoxy-, methyl ester
• CAS No: 82571-69-5
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 687482
• PubChem ID: 19911958
• Update Time: 2025-04-19

Benzoic acid, 2,6-dipropoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dipropoxy-, methyl ester
• methyl 2,6-dipropoxybenzoate
• methyl 2,6-di-n-propoxybenzoate
• SCHEMBL9713311
• DTXSID20601250
• 82571-69-5
• WABQYEPRQGVWAZ-UHFFFAOYSA-N

• Inchi： 1S/C14H20O4/c1-4-9-17-11-7-6-8-12(18-10-5-2)13(11)14(15)16-3/h6-8H,4-5,9-10H2,1-3H3
• InChI Key： WABQYEPRQGVWAZ-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC=C(C=1C(=O)OC)OCCC

Computed Properties

• Exact Mass: 252.13615911g/mol
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų